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Compound of Interest

Compound Name: 3-Pyridylacetonitrile

Cat. No.: B123655 Get Quote

Essential Safety and Handling Guide for 3-
Pyridylacetonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Pyridylacetonitrile (CAS No:

6443-85-2). The following procedures are designed to ensure laboratory safety and proper

logistical management of this chemical.

Hazard Identification and Classification
3-Pyridylacetonitrile is classified as a hazardous substance. It is a combustible liquid that can

cause skin and eye irritation. It may also be harmful if swallowed, inhaled, or in contact with

skin.[1]

Table 1: Hazard Identification and GHS Classification

Hazard GHS Pictogram Signal Word Hazard Statement

Skin Irritation GHS07 Warning
H315: Causes skin
irritation.

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation.
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| Acute Toxicity (Oral, Dermal, Inhalation) | Danger | | H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled.[1] |

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to minimize exposure and

ensure personal safety when handling 3-Pyridylacetonitrile.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type PPE Specification Rationale and Source

Eye and Face Protection
Safety glasses with side-
shields or goggles.[2]

To prevent eye contact and
serious eye irritation.

Skin and Hand Protection
Chemically resistant gloves

(e.g., Butyl-rubber).[2][3]

To prevent skin contact and

irritation.

Protective clothing, lab coat.[1]

[2][4]

To protect skin on the body

from accidental splashes.

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

certified chemical fume hood.

[2][4][5]

To prevent inhalation of

harmful vapors.[1]

| | If a fume hood is not available, a NIOSH-approved respirator with an appropriate filter (e.g.,

N95 dust mask or Type ABEK (EN14387) respirator filter) should be used. | For situations

where ventilation is inadequate to control airborne concentrations. |

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for laboratory safety and

environmental protection.

Step-by-Step Safe Handling Protocol
Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[5][6] Confirm that the chemical fume hood is functioning correctly.
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Donning PPE: Put on all required PPE as specified in Table 2, including a lab coat, safety

goggles, and chemically resistant gloves.

Handling: Conduct all work with 3-Pyridylacetonitrile inside a chemical fume hood to

minimize inhalation exposure.[2][5] Use a bonded and grounded container and receiving

equipment to prevent static discharge.[4] Employ non-sparking tools.[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4][7] Decontaminate the work area.

Storage: Store 3-Pyridylacetonitrile in a tightly closed container in a cool, dark, and well-

ventilated area.[1][4][7] The recommended storage temperature is between 2-8°C.[8][9][10]

Store away from incompatible materials such as strong oxidizing agents.[7]
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Safe Handling Workflow for 3-Pyridylacetonitrile.

Emergency Procedures: First Aid and Spills
Immediate and appropriate response to exposure or spills is critical.

Table 3: First Aid Measures for 3-Pyridylacetonitrile Exposure
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Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of
water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[4][7]
Remove contact lenses if present and
easy to do.[4] Seek medical attention if
irritation persists.[4][7]

Skin Contact

Take off immediately all contaminated clothing.

[1][4][7] Wash skin with plenty of soap and

water.[4][7][11] Get medical advice if skin

irritation occurs.[4][11]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][4][7][11] If

breathing has stopped, provide artificial

respiration.[11] Call a poison center or doctor for

medical attention.[1]

| Ingestion | Do NOT induce vomiting.[4][7] Rinse mouth with water.[1][4][7] Immediately call a

POISON CENTER or doctor.[1][4][7] |

Spill Response:

Evacuate: Immediately evacuate all personnel from the spill area except for those involved in

the cleanup.[12]

Control Ignition Sources: Remove all sources of ignition from the area.[12]

Containment: Absorb the spill with an inert, dry material such as sand, earth, or vermiculite.

[2][7][12]

Collection: Carefully collect the absorbed material into a designated, sealed, and properly

labeled container for hazardous waste.[2][12]

Decontamination: Ventilate the area and wash the spill site thoroughly once the material has

been removed.[12]
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Waste Disposal Plan
3-Pyridylacetonitrile and any materials contaminated with it must be treated as hazardous

waste.

Segregation: Do not mix 3-Pyridylacetonitrile waste with other waste streams unless

compatibility is confirmed.

Containerization: Collect all waste (liquid and contaminated solids) in a chemically

compatible, leak-proof container with a secure lid.[2][5]

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name "3-Pyridylacetonitrile".[2] List all constituents and their approximate

percentages for mixtures.

Disposal: Dispose of the hazardous waste through a licensed environmental waste disposal

company, following all local, state, and federal regulations.[1][4] Under no circumstances

should this chemical be disposed of down the drain or in regular trash.[2]
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Waste Disposal Decision Process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b123655?utm_src=pdf-body-img
https://www.benchchem.com/product/b123655?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 3-Pyridineacetonitrile | 6443-85-2 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

2. benchchem.com [benchchem.com]

3. empbiotech.com [empbiotech.com]

4. kishida.co.jp [kishida.co.jp]

5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

6. fishersci.com [fishersci.com]

7. tcichemicals.com [tcichemicals.com]

8. lookchem.com [lookchem.com]

9. pharmaffiliates.com [pharmaffiliates.com]

10. 3-PYRIDYLACETONITRILE CAS#: 6443-85-2 [m.chemicalbook.com]

11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

12. nj.gov [nj.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
Pyridylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123655#personal-protective-equipment-for-handling-
3-pyridylacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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